2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-YL)ethanethioamide

• Molecular Formula: C13H18N2O2S
• Molecular Weight: 266.36 g/mol
• IUPAC Name: 2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethanethioamide
• InChI: InChI=1S/C13H18N2O2S/c1-16-11-5-9-3-4-15(8-13(14)18)7-10(9)6-12(11)17-2/h5-6H,3-4,7-8H2,1-2H3,(H2,14,18)
• InChI Key: TWFKHXSITFFKKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CN(CCC2=C1)CC(=S)N)OC

Description

2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethanethioamide (CAS 1016861-33-8) is a high-purity (95%) chemical compound supplied for research and development purposes. This tetrahydroisoquinoline derivative features a central 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline scaffold, a structure recognized in medicinal chemistry for its diverse biological activities . The compound is distinguished by its ethanethioamide side chain, which serves as a key functional group for further chemical modifications or for investigating unique binding interactions. The 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline core is a privileged structure in drug discovery. Research on analogous compounds has shown that this scaffold is a promising template for the development of ligands for significant biological targets. For instance, closely related structures have demonstrated high affinity and selectivity for sigma-2 receptors, which are biomarkers of interest in oncology and neuropharmacology . Furthermore, derivatives bearing the same core have been investigated as potent and selective modulators of P-glycoprotein (P-gp), a key transporter protein associated with multidrug resistance (MDR) in cancer therapy . As such, this compound presents a valuable starting point for synthetic chemists and pharmacologists exploring new modulators for ABC transporters or sigma receptors, and for developing novel therapeutic agents targeting oncology and central nervous system disorders. This product is provided with a guaranteed purity of 95% and is intended for research applications by qualified laboratory personnel only. It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Synthesis of 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline

This compound can be synthesized from 3,4-dimethoxyphenethylamine through a Pictet-Spengler reaction, which involves the condensation of the amine with an aldehyde (e.g., formaldehyde) in acidic conditions to form the tetrahydroisoquinoline ring.

Introduction of the Ethanethioamide Group

To introduce the ethanethioamide group, the tetrahydroisoquinoline derivative can be reacted with 2-cyanothioacetamide or a similar reagent that can provide the thioamide functionality. This might involve a nucleophilic substitution or a condensation reaction, depending on the specific conditions and reagents used.

Data Tables

Given the lack of specific literature on this compound, the following table outlines a general approach to synthesizing similar compounds:

Reagent	Reaction Conditions	Product
3,4-Dimethoxyphenethylamine	Pictet-Spengler reaction with formaldehyde in acidic conditions	6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline
6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline	Activation with bromine or another halogenating agent	2-Bromo-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
2-Cyanothioacetamide	Nucleophilic substitution with the activated tetrahydroisoquinoline	2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-YL)ethanethioamide

The synthesis of 2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-YL)ethanethioamide poses several challenges, including the need for precise control over reaction conditions to achieve the desired regioselectivity and stereoselectivity. Additionally, the introduction of the thioamide group requires careful selection of reagents to avoid unwanted side reactions.

Chemical Reactions Analysis

2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-YL)ethanethioamide undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the ethanethioamide moiety, using reagents like alkyl halides. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-YL)ethanethioamide has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the synthesis of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-YL)ethanethioamide involves its interaction with specific molecular targets. It may inhibit certain enzymes or receptors, leading to its biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Variations

N-[3-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)-3-oxopropyl]-2-phenylethene-1-sulfonamide

• Core Structure : Shares the 6,7-dimethoxy-THIQ backbone.
• Key Difference: The sulfonamide group replaces the ethanethioamide side chain.

2-((4-(4-Chlorophenyl)-5-cyano-6-hydroxypyrimidin-2-yl)thio)-N-(2,3-diphenylquinoxalin-6-yl)acetamide (4a)

• Core Structure : Features a pyrimidine-thioacetamide scaffold instead of THIQ.
• Key Difference : The thioether and pyrimidine groups contrast with the THIQ-ethanethioamide structure. Pyrimidine derivatives are often explored for antiviral or anticancer activity, while THIQ-based compounds are studied for CNS effects.
• Synthesis Method : The reflux-based coupling of thiouracil derivatives () could inform synthetic strategies for the target compound’s thioamide group .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Sulfonamide Analog	Pyrimidine-Thioacetamide (4a)
Core Structure	6,7-Dimethoxy-THIQ	6,7-Dimethoxy-THIQ	Pyrimidine-quinoxaline
Functional Group	Ethanethioamide	Sulfonamide	Thioether-acetamide
Lipophilicity	High (thioamide enhances logP)	Moderate (polar sulfonamide)	Moderate (pyrimidine hydroxylation)
Synthetic Yield	Not reported	Not reported	90.2% (for 4a)
Melting Point	Not reported	Not reported	230–232°C (for 4a)

Biological Activity

2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-YL)ethanethioamide is a compound of significant interest in pharmacological research due to its diverse biological activities. This article delves into its mechanisms of action, pharmacological effects, and relevant case studies that highlight its potential therapeutic applications.

• IUPAC Name : 2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-YL)ethanethioamide
• Molecular Formula : C13H19N1O3S1
• Molecular Weight : 273.36 g/mol

The compound features a tetrahydroisoquinoline core, which is known for its ability to interact with various biological targets.

• Alpha-Adrenoceptor Activity : Research indicates that derivatives of tetrahydroisoquinoline compounds exhibit significant alpha-adrenolytic activities. The compound has been shown to inhibit platelet aggregation and modulate vascular responses in isolated rabbit aorta and guinea pig vas deferens .
• Neurotransmitter Modulation : Compounds with similar structures have been implicated in the modulation of neurotransmitter systems, particularly dopamine pathways. The presence of methoxy groups enhances their interaction with dopaminergic receptors .
• Cardiovascular Effects : In studies involving tachycardia-induced models in beagle dogs, the compound demonstrated a notable reduction in heart rate through the inhibition of "funny" If channels, suggesting potential applications in treating arrhythmias and angina .

Pharmacological Effects

The following table summarizes key pharmacological effects observed in studies involving this compound:

Effect	Description	Study Reference
Platelet Aggregation Inhibition	Significant reduction in platelet aggregation in vitro
Vasodilation	Induced relaxation of vascular smooth muscle in isolated tissues
Dopamine Release Modulation	Enhanced dopamine release in neuronal cultures
Heart Rate Reduction	Decreased heart rate in animal models through If channel inhibition

Case Studies

• Study on Platelet Aggregation :
  • A study investigated the effects of various tetrahydroisoquinoline derivatives on platelet aggregation. The results showed that 2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-YL)ethanethioamide significantly inhibited aggregation induced by ADP and collagen, highlighting its potential as an antithrombotic agent .
• Cardiovascular Pharmacology :
  • In a pharmacokinetic study involving YM758 (a related compound), it was found that the administration led to significant heart rate reductions in tachycardia-induced dogs. This suggests that similar compounds could be utilized for managing heart conditions effectively .
• Neuropharmacological Studies :
  • Research focusing on the neuropharmacological aspects revealed that compounds with a similar structure could modulate dopamine levels significantly, indicating potential applications in treating neurodegenerative diseases .

Q & A

Q. What are the common synthetic routes for preparing 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethanethioamide?

The synthesis typically involves multi-step pathways, including Pictet-Spengler cyclization or alkylation of tetrahydroisoquinoline precursors. For example, alkylation with 1-iodoethane or 1-iodopropane under reflux in polar aprotic solvents (e.g., DMF) yields substituted derivatives. Stoichiometric ratios (e.g., 1–3 equivalents of alkylating agents) and temperature control are critical for optimizing yields (15–82%) . Thioamide formation may involve thionation of amide precursors using Lawesson’s reagent or phosphorus pentasulfide.

Q. How is the compound characterized for structural confirmation and purity?

• NMR Spectroscopy : ¹H and ¹³C NMR are used to confirm substituent positions and stereochemistry. For example, methoxy groups at C6/C7 appear as singlets near δ 3.8–4.0 ppm, while tetrahydroisoquinoline protons resonate between δ 2.5–4.0 ppm .
• Mass Spectrometry (MS) : High-resolution MS (HRMS-ESI) confirms molecular weight alignment with theoretical values (e.g., [M+H]⁺ for derivatives in ).
• HPLC : Purity analysis is performed using reverse-phase columns (C18) with UV detection at 254 nm .

Q. What are the key physicochemical properties of this compound?

• Molecular Weight : ~287–378 g/mol (varies with substituents) .
• Solubility : Typically soluble in DMSO, methanol, or chloroform under heating. Hydrochloride salts (e.g., Elacridar HCl derivatives) exhibit improved aqueous solubility .
• Stability : Store at room temperature in inert, dry conditions; sensitive to light and moisture .

Advanced Research Questions

Q. How can researchers optimize synthetic yields for derivatives with bulky substituents?

Low yields (e.g., 15% for compound 31 in ) may result from steric hindrance or side reactions. Strategies include:

• Solvent Optimization : Use high-boiling solvents (e.g., DMF) to improve reaction kinetics.
• Catalysis : Palladium on carbon (Pd/C) for hydrogenation steps .
• Stoichiometry Adjustments : Excess alkylating agents (3 eq) enhance conversion .

Q. What pharmacological targets are associated with this compound’s structural motifs?

The tetrahydroisoquinoline core and thioamide group suggest interactions with:

• Sigma Receptors : Competitive binding assays (e.g., radioligand displacement using [³H]-DTG) show affinity for σ₁/σ₂ subtypes .
• Orexin-1 Receptors : Substituted analogs act as antagonists (IC₅₀ < 100 nM) in calcium flux assays .
• Enzymatic Targets : Thioamides may inhibit cysteine proteases (e.g., caspase-3) via covalent modification .

Q. How do structural modifications impact bioactivity?

Case Study : Substituent effects from :

• Aromatic Groups : Naphthalen-2-ylmethyl (compound 54) enhances lipophilicity and blood-brain barrier penetration.
• Methoxy Positioning : 6,7-Dimethoxy groups are critical for receptor binding; removal reduces affinity by >50% .
• Thioamide vs. Amide : Thioamide derivatives show higher metabolic stability but lower solubility .

Q. What experimental challenges arise in crystallographic studies of this compound?

• Crystal Growth : Poor diffraction due to flexible tetrahydroisoquinoline ring. Use SHELXT for structure solution and SHELXL for refinement .
• Disorder : Methoxy groups may exhibit rotational disorder; apply restraints during refinement .
• Data Collection : High-resolution synchrotron data (≤1.0 Å) is recommended for accurate electron density maps .

Methodological Recommendations

• SAR Studies : Use computational docking (AutoDock Vina) to predict binding poses before synthesizing analogs .
• Stability Testing : Conduct accelerated degradation studies (40°C/75% RH) to identify degradation pathways .
• Toxicity Screening : Prioritize derivatives with logP < 5 and topological polar surface area >60 Ų to reduce off-target effects .